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Compound of Interest

Compound Name: Furan, 2-(4-methylphenoxy)-

CAS No.: 60698-28-4

Cat. No.: B12916228

Get Quote

To design an effective disposal strategy, we must first understand the causality behind the

chemical's hazards. The molecule consists of two distinct moieties that dictate its waste profile:

The Furan Ring (Reactivity & Flammability): Furan derivatives are characteristically volatile

and highly flammable. More critically, like many cyclic ethers, furans are susceptible to auto-

oxidation upon prolonged exposure to air and light, leading to the formation of explosive

hydroperoxides. While the substitution at the 2-position provides some steric hindrance, the

unsubstituted 5-position remains vulnerable to radical attack.

The 4-Methylphenoxy Group (Toxicity & Persistence): The addition of the p-tolyloxy (4-

methylphenoxy) group significantly increases the molecule's lipophilicity (LogP). This stable

ether linkage resists mild degradation, meaning the compound can easily cross biological

membranes and bioaccumulate. Consequently, it exhibits high aquatic toxicity, making drain

disposal strictly prohibited and environmentally disastrous.
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Furan, 2-(4-methylphenoxy)-

Furan Ring
- Flammable

- Peroxide Former
- Hepatic Toxicity

4-Methylphenoxy Group
- Lipophilic

- Aquatic Toxicity
- Stable Ether Linkage

Requires: Grounded Equipment
& Peroxide Testing

Requires: Complete Oxidation
(No Drain Disposal)

High-Temperature Incineration
(>1000°C) -> CO2 + H2O
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Fig 1: Mechanistic hazard pathways dictating the disposal requirements for Furan, 2-(4-
methylphenoxy)-.

Regulatory Classification & Waste Profiling
While this guide utilizes the US EPA Resource Conservation and Recovery Act (RCRA) as the

global gold standard for chemical profiling[1], laboratories operating in Japan must align these

protocols with the local Waste Management and Public Cleansing Act

(廃棄物の処理及び清掃に関する法律), ensuring final destruction is executed by licensed

industrial waste contractors (産業廃棄物処理業者).

Under standard RCRA guidelines, this compound is classified as a Characteristic Hazardous

Waste:

D001 (Ignitability): Due to the furan moiety's low flash point[1].

Waste Stream: Non-Halogenated Organic Waste. It is critical to segregate this from

halogenated waste (e.g., dichloromethane). Mixing non-halogenated waste with halogens

unnecessarily complicates the incineration profile (requiring specialized acid-gas scrubbers)

and drastically increases disposal costs[2].

Quantitative Waste Management Parameters
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Property / Parameter Specification Operational Rationale

Waste Category Non-Halogenated Organic

Contains only C, H, and O.

Segregation prevents cross-

reactivity and reduces

incineration costs.

EPA RCRA Code D001 (Ignitability)

Exhibits a low flash point

typical of furan derivatives,

posing a fire hazard during

transport.

Container Compatibility Glass, PTFE, or HDPE

The lipophilic phenoxy group

can swell or degrade lower-

grade plastics (e.g., LDPE)

over time.

SAA Accumulation Limit 55 Gallons

Maximum allowable volume in

a Satellite Accumulation Area

before mandatory removal[1].

EHS Pickup Window < 72 Hours

Once the container is 90% full,

it must be removed to prevent

long-term storage hazards[3].

Step-by-Step Standard Operating Procedure:
Disposal
To maintain a self-validating safety system, every step of the disposal process must be verified

before proceeding to the next.

Phase 1: Point of Generation & Segregation

Verify Compatibility: Inspect the waste container. Ensure it is made of High-Density

Polyethylene (HDPE), Polytetrafluoroethylene (PTFE), or glass. Do not use Low-Density

Polyethylene (LDPE).
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Peroxide Validation (For aged samples): If disposing of an unused reagent bottle older than

12 months, test the liquid with peroxide test strips. If peroxides exceed 100 ppm, do not

move the bottle. Contact Environmental Health and Safety (EHS) immediately for specialized

stabilization.

Segregation: Pour the waste into the designated "Non-Halogenated Organic Waste" carboy.

Ensure no strong oxidizers (e.g., nitric acid, peroxides) have been introduced to this

container, as furans react violently with oxidizing agents.

Phase 2: Satellite Accumulation Area (SAA) Management 4. Immediate Labeling: The moment

the first drop of waste enters the container, attach a hazardous waste tag. The label must

explicitly state "Hazardous Waste" and list "Furan, 2-(4-methylphenoxy)-" alongside its

approximate concentration[3]. 5. Vapor Control: Keep the container tightly sealed at all times

unless actively adding waste. Do not leave funnels resting in the carboy neck. 6. Grounding: If

accumulating large volumes in metal drums, ensure the drum is grounded to prevent static

discharge from igniting furan vapors.

Phase 3: Transfer and Final Destruction 7. EHS Notification: Once the container reaches 90%

capacity, submit a pickup request to EHS. The container must be removed from the laboratory

within 72 hours[3]. 8. Incineration: The waste will be transported to a licensed facility for high-

temperature incineration (>1000°C). This thermal destruction breaks the stable phenoxy ether

bonds and fully oxidizes the furan ring into harmless CO₂ and H₂O.
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1. Waste Generation
(Furan, 2-(4-methylphenoxy)-)

2. Segregation
(Non-Halogenated Organic)

3. Satellite Accumulation
(Max 55 gal, strictly labeled)

4. EHS / RCRA Transfer
(Within 72h of reaching limit)

5. Final Destruction
(High-Temp Incineration)
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Fig 2: Logistical workflow from waste generation to final high-temperature incineration.
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Emergency Spill Response Protocol
In the event of an accidental release, immediate action is required to prevent vapor ignition and

environmental contamination.

Evacuation & Isolation: Evacuate non-essential personnel from the immediate area. Shut off

all ignition sources (hot plates, stirrers), as furan vapors are heavier than air and can travel

to ignition sources to flash back.

Personal Protective Equipment (PPE): Responders must don a half-face respirator with

organic vapor cartridges, heavy-duty nitrile or butyl rubber gloves, and chemical splash

goggles.

Containment: Dike the spill using inert, non-combustible absorbents such as diatomaceous

earth, sand, or commercial polypropylene spill pads. Never use combustible materials like

sawdust, which can ignite.

Collection: Sweep the saturated absorbent using non-sparking tools to prevent static ignition.

Place the material into a sealable, compatible hazardous waste bucket.

Decontamination: Wash the affected surface with water and a strong laboratory detergent to

break down the lipophilic phenoxy ether residue. Collect all wash water as hazardous waste;

do not flush it down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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